2-{1-cyclohexyl-4-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-cyclohexyl-4-[(1,5-dimethylpyrazol-4-yl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C18H32N4O/c1-15-16(12-19-20(15)2)13-21-9-10-22(18(14-21)8-11-23)17-6-4-3-5-7-17/h12,17-18,23H,3-11,13-14H2,1-2H3
• InChI Key: PENPMZWMAHDYRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CN2CCN(C(C2)CCO)C3CCCCC3
• Molecular Formula: C18H32N4O
• Molecular Weight: 320.5 g/mol

Description

2-{1-cyclohexyl-4-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-2-piperazinyl}ethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as C21H35N5O and has been found to exhibit various biochemical and physiological effects that make it a valuable tool for researchers.

Mechanism of Action

C21H35N5O exerts its effects by binding to various receptors and enzymes in the body. Specifically, this compound has been found to interact with the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the adrenergic α1 receptor. These interactions result in a range of biochemical and physiological effects, including changes in neurotransmitter release and receptor signaling.
Biochemical and Physiological Effects:
C21H35N5O has been found to have a range of biochemical and physiological effects, including changes in neurotransmitter release and receptor signaling. Specifically, this compound has been found to increase dopamine and norepinephrine release in the brain, as well as to increase the activity of the serotonin 5-HT1A receptor. These effects may be useful in the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using C21H35N5O in scientific research is its ability to interact with a wide range of receptors and enzymes in the body. This makes it a valuable tool for researchers studying the effects of various drugs and chemicals. However, one limitation of using this compound is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research involving C21H35N5O. One area of interest is the development of more selective compounds that can target specific receptors and enzymes in the body. Another area of research involves the use of C21H35N5O as a tool for studying the effects of various drugs and chemicals on the body. Finally, there is potential for the development of new therapeutic agents based on the biochemical and physiological effects of C21H35N5O.

Synthesis Methods

The synthesis of C21H35N5O can be achieved through a multistep process involving the reaction of various chemical reagents. One common synthesis method involves the reaction of 1-cyclohexyl-4-(4-fluorobenzyl)piperazine with 1,5-dimethyl-1H-pyrazole-4-carboxaldehyde in the presence of a reducing agent. The resulting intermediate is then reacted with 2-chloroethanol to produce the final product.

Scientific Research Applications

C21H35N5O has been found to have a wide range of potential scientific research applications. One of the most promising areas of research involves the use of this compound as a tool for studying the mechanisms of action of various drugs and chemicals. C21H35N5O has been found to interact with a variety of receptors and enzymes in the body, making it a valuable tool for researchers studying the effects of these compounds.